Cas no 81718-69-6 (2-Benzofurancarboxamide,4-chloro-N,N,3-trimethyl-)
81718-69-6 structure
Product Name:2-Benzofurancarboxamide,4-chloro-N,N,3-trimethyl-
CAS No:81718-69-6
MF:C12H12ClNO2
MW:237.682182312012
CID:727428
PubChem ID:3067526
Update Time:2025-04-19
2-Benzofurancarboxamide,4-chloro-N,N,3-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzofurancarboxamide,4-chloro-N,N,3-trimethyl-
- 4-Chloro-N,N,3-trimethyl-1-benzofuran-2-carboxamide
- 4-Chloro-N,N,3-trimethylbenzo(b)furan-2-carboxamide
- 81718-69-6
- 4-Chloro-N,N,3-trimethyl-2-benzofurancarboxamide
- SCHEMBL11097183
- 2-Benzofurancarboxamide, 4-chloro-N,N,3-trimethyl-
- DTXSID50231281
- 4-Chloro-N,N,3-trimethyl-1-benzo[b]furan-2-carboxamide
-
- Inchi: 1S/C12H12ClNO2/c1-7-10-8(13)5-4-6-9(10)16-11(7)12(15)14(2)3/h4-6H,1-3H3
- InChI Key: DUAMOCRWBIDBTG-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC2=C1C(C)=C(C(N(C)C)=O)O2
Computed Properties
- Exact Mass: 237.056
- Monoisotopic Mass: 237.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 33.4Ų
Experimental Properties
- Density: 1.251
- Boiling Point: 387°C at 760 mmHg
- Flash Point: 187.9°C
- Refractive Index: 1.594
2-Benzofurancarboxamide,4-chloro-N,N,3-trimethyl- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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